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Compound of Interest

Tetraethylene glycol
Compound Name:

dimethacrylate

Cat. No.: B086305

Tetraethylene Glycol Dimethacrylate: A
Technical Guide

Tetraethylene glycol dimethacrylate (TEGDMA) is a difunctional methacrylate monomer that
serves as a crucial crosslinking agent in the formation of polymers. Its utility is particularly
prominent in the fields of dental materials, drug delivery systems, and the development of
hydrogels. This technical guide provides an in-depth overview of its chemical and physical
properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,
and professionals in drug development.

Core Properties and Specifications

TEGDMA is chemically identified by the CAS Number 109-17-1.[1][2][3][4][5][6] Its molecular
formula is C16H2607, corresponding to a molecular weight of approximately 330.37 g/mol .[1]
[31[5][6]

Physicochemical Data

A summary of the key physicochemical properties of Tetraethylene glycol dimethacrylate is
presented below.
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Property Value References
CAS Number 109-17-1 [11[2][3]141[5]116]
Molecular Formula C16H2607 [1][2][5][6]
Molecular Weight 330.37 g/mol [11[3]1[5][6]
Appearance \.Nat'er-white to pale-straw 7]

liquid
Density 1.082 g/mL at 20 °C [3]
Boiling Point 220 °C [2][8]
Flash Point 110 °C (closed cup) [3]

Refractive Index

n20/D 1.463

[3]

Viscosity

14 cP at 20 °C

[719]

Water Solubility

12.6 g/L at 20 °C

[7](8]

Synthesis and Polymerization
Synthesis of Tetraethylene Glycol Dimethacrylate

The synthesis of TEGDMA typically involves the esterification of tetraethylene glycol with

methacrylic acid.[10][11][12] While various methods exist, a general approach involves reacting

the two primary components in the presence of a suitable solvent and catalyst.

Experimental Protocol: Esterification Synthesis of TEGDMA

e Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, combine tetraethylene glycol and methacrylic acid. A common solvent for this

reaction is toluene or dimethylbenzene.

o Catalyst and Inhibitor Addition: Introduce a catalyst, such as phosphoric acid or p-

toluenesulfonic acid, to facilitate the esterification. A polymerization inhibitor is also added to

prevent premature polymerization of the methacrylate groups.
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e Reaction Conditions: The reaction mixture is heated to reflux. The progress of the reaction
can be monitored by measuring the amount of water produced or by determining the acid
value of the reaction mixture. The reaction is typically continued until the acid value reaches

a desired low level.

 Purification: Upon completion, the reaction mixture is cooled and washed with an alkaline
solution to neutralize the acidic catalyst and any unreacted methacrylic acid. The organic
layer is then separated and washed with water.

e Solvent Removal: The solvent is removed from the product via distillation, often under
reduced pressure, to yield the final Tetraethylene glycol dimethacrylate product.

Tetraethylene Glycol + Mixing with Solvent, Esterification Reaction 4”"; Monitoring
Methacrylic Acid Catalyst, and Inhibitor (Heating to Reflux) (Acid Value)

Neutralization and Solvent Removal
Washing (Distillation) @

Click to download full resolution via product page
A simplified workflow for the synthesis of TEGDMA.

Free-Radical Polymerization

TEGDMA is a crosslinking monomer that readily undergoes free-radical polymerization when
exposed to an initiator and an appropriate energy source, such as heat or UV light. This
polymerization process is fundamental to its application in dental composites and hydrogels.
[13] The polymerization of dimethacrylates is characterized by autoacceleration, also known as
the gel effect, which leads to a rapid increase in the reaction rate.[13]

Applications in Drug Development and Research
Hydrogels for Controlled Drug Delivery

TEGDMA is extensively used in the formulation of hydrogels for the controlled release of
therapeutic agents.[14][15] These crosslinked polymer networks can encapsulate both

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b086305?utm_src=pdf-body
https://www.benchchem.com/product/b086305?utm_src=pdf-body-img
https://cpsm.kpi.ua/polymer/1992/8/1683-1689.pdf
https://cpsm.kpi.ua/polymer/1992/8/1683-1689.pdf
https://polysciences.com/products/tetraethylene-glycol-dimethacrylate
https://pubmed.ncbi.nlm.nih.gov/16080712/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

hydrophilic and hydrophobic drugs. The release kinetics can be tailored by adjusting the
crosslinking density and the overall hydrophilicity of the hydrogel matrix.[15]

Experimental Protocol: Preparation of a TEGDMA-based Hydrogel

e Monomer Solution Preparation: Prepare a solution containing the primary monomer (e.g., a
hydrophilic methacrylate), TEGDMA as the crosslinker, and a photoinitiator. The drug to be
encapsulated can also be dissolved or dispersed in this solution.

» Molding: Pour the monomer solution into a mold of the desired shape and dimensions.

o Photopolymerization: Expose the mold to UV light for a specified duration to initiate
polymerization and crosslinking, resulting in the formation of the hydrogel.

» Washing and Swelling: The resulting hydrogel is typically washed to remove any unreacted
monomers and then allowed to swell to equilibrium in a suitable buffer before further
characterization or use.

Prepare Monomer Solution
(Monomer + TEGDMA + Initiator + Drug)

Wash to Remove . Drug-loaded
Unreacted Monomers Sl i Py Hydrogel

Pour into Mold H UV Irradiation }—>

Polymerization and
Crosslinking
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Workflow for preparing a drug-loaded TEGDMA hydrogel.

Dental Materials

In dentistry, TEGDMA is a common component of resin-based composites and adhesives.[11]
[16] It acts as a diluent for more viscous monomers and participates in the formation of a highly
crosslinked and durable polymer matrix upon curing.[16]

Biocompatibility and Degradation

The biocompatibility of TEGDMA is a critical consideration, particularly in its medical and dental
applications. While generally considered biocompatible for these uses, studies have shown that
unreacted monomer can leach from the polymer matrix and may exhibit cytotoxicity.[17][18]
Skin sensitization has also been reported.[1]
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The degradation of TEGDMA-based polymers can occur through the hydrolysis of the ester
linkages in its structure, a process that can be influenced by the surrounding chemical
environment.[19][20]
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Interactions of TEGDMA-based polymers in a biological context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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